Cas no 933722-78-2 (2-(5-(Pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine)

• Product Name: 2-(5-(Pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine
• CAS No: 933722-78-2
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 1023712
• PubChem ID: 24254492
• Update Time: 2025-04-20

2-(5-(Pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(5-(Pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine
• 2-(5-(Pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethamine
• 2-(5-(Pyridin-4-yl)-1,3,4-oxadiazol-2-yl)-ethanamine
• 5-(4-pyridinyl)-1,3,4-Oxadiazole-2-ethanamine
• FT-0682542
• AMY36492
• 2-[5-(PYRIDIN-4-YL)-1,3,4-OXADIAZOL-2-YL]ETHAN-1-AMINE
• 2-[5-(4-Pyridinyl)-1,3,4-oxadiazol-2-yl]ethanamine, AldrichCPR
• 2-(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)ethanamine
• DTXSID70640518
• AKOS005137111
• 933722-78-2
• 2-[5-(4-Pyridinyl)-1,3,4-oxadiazol-2-yl]ethanamine
• DB-031969

• MDL： MFCD09883766
• Inchi： 1S/C9H10N4O/c10-4-1-8-12-13-9(14-8)7-2-5-11-6-3-7/h2-3,5-6H,1,4,10H2
• InChI Key： KFBJSTPDXNTYIJ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CN=CC=2)=NN=C1CCN

Computed Properties

• Exact Mass: 190.08546096g/mol
• Monoisotopic Mass: 190.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 77.8Ų

2-(5-(Pyridin-4-yl)-1,3,4-oxadiazol-2-yl)ethanamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines